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Compound of Interest

Compound Name: Kuwanon D

Cat. No.: B15186766

Abstract

Kuwanon D is a naturally occurring prenylated flavonoid predominantly isolated from the root
bark of Morus alba (white mulberry). As a member of the flavonoid family, Kuwanon D exhibits
a range of promising biological activities that have garnered interest within the scientific and
drug development communities. This technical guide provides a comprehensive overview of
the chemical structure, physicochemical properties, and known biological activities of
Kuwanon D. It includes a summary of quantitative data, descriptions of experimental protocols,
and visualizations of relevant biological pathways and workflows to serve as a valuable
resource for researchers.

Chemical Structure and Physicochemical Properties

Kuwanon D is classified as a 3'-prenylated flavanone. Its chemical structure is characterized
by a C25 skeleton with a molecular formula of C25H260s.

Table 1: Physicochemical Properties of Kuwanon D
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Property Value Source

5,7-dihydroxy-2-(5-hydroxy-
9,13,13-trimethyl-8-

IUPAC Name oxatetracyclo[7.4.1.02,7.012,14]t PubChem
etradeca-2(7),3,5-trien-4-
yI)-2,3-dihydrochromen-4-one

CAS Number 67172-84-3 PubChem
Molecular Formula C25H2606 PubChem
Molecular Weight 422.47 g/mol PubChem
Melting Point 230-232 °C PubChem
Physical Description Solid HMDB

Spectroscopic Data

Detailed spectroscopic analysis is crucial for the identification and characterization of
Kuwanon D. While a comprehensive public database of its spectra is not readily available, the
structural elucidation of Kuwanon D and related compounds typically relies on the following
techniques:

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H-NMR and 3C-NMR are used to
determine the carbon-hydrogen framework of the molecule. The structural elucidation of the
related compound, Kuwanon G, was achieved using these methods.[1]

e Mass Spectrometry (MS): High-resolution mass spectrometry is employed to determine the
accurate mass and elemental composition of the molecule. Fast Atom Bombardment (FAB-
MS) was utilized in the characterization of Kuwanon G.[1]

« Infrared (IR) Spectroscopy: IR spectroscopy provides information about the functional groups
present in the molecule, such as hydroxyl (-OH), carbonyl (C=0), and aromatic (C=C)
groups.
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Biological Activities and Pharmacological
Properties

Kuwanon D, along with other prenylated flavonoids from Morus alba, has been investigated for
a variety of biological activities. The research often focuses on a class of related compounds,
suggesting that Kuwanon D likely shares some of these properties.

Antimicrobial Activity

Flavonoids isolated from Morus alba, including the closely related Kuwanon G, have
demonstrated significant antibacterial properties. Kuwanon G has shown potent activity against
several oral pathogens.[1]

Table 2: Antibacterial Activity of Kuwanon G

. . Minimum Inhibitory Concentration (MIC)
Bacterial Strain

(ng/mL)
Streptococcus mutans 8.0
Methicillin-susceptible Staphylococcus aureus 6.05
(MSSA) ATCC 6538 '
Methicillin-resistant Staphylococcus aureus 6.05
(MRSA) ATCC 43300 '
Staphylococcus epidermidis ATCC 12228 12.50

Data for Kuwanon G is presented as a proxy for the potential activity of Kuwanon D, as
specific data for Kuwanon D is limited.

Enzyme Inhibition

o Tyrosinase Inhibition: Prenylated flavonoids are known to be effective tyrosinase inhibitors.
While specific IC50 values for Kuwanon D are not widely reported, related compounds like
Kuwanon C and Sanggenon D show concentration-dependent inhibition of tyrosinase.[2]
This suggests that Kuwanon D may also possess anti-tyrosinase activity, which is relevant
for applications in cosmetology and in the treatment of hyperpigmentation disorders.
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e 0-Glucosidase Inhibition: Though not directly studied for Kuwanon D, the structurally similar
Sanggenon D has been shown to inhibit a-glucosidase, an enzyme involved in carbohydrate
digestion. This indicates a potential role for this class of compounds in the management of
type 2 diabetes.

Experimental Protocols

Detailed experimental protocols are essential for the replication and advancement of research.
Below are generalized methodologies for key experiments cited in the literature for related
Kuwanon compounds, which can be adapted for the study of Kuwanon D.

Determination of Minimum Inhibitory Concentration
(MIC)

The antibacterial activity of a compound is typically determined by measuring its MIC against
various bacterial strains. A common method is the broth microdilution assay.

Click to download full resolution via product page
Caption: Workflow for Minimum Inhibitory Concentration (MIC) Assay.
Protocol:

o Preparation of Bacterial Inoculum: Bacterial strains are cultured overnight in an appropriate
broth medium. The culture is then diluted to a standardized concentration (e.g., 5 x 10°
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CFU/mL).

» Serial Dilution: The test compound (Kuwanon D) is serially diluted in the growth medium in a
96-well microtiter plate.

 Inoculation: Each well is inoculated with the standardized bacterial suspension.
e Incubation: The plate is incubated under appropriate conditions (e.g., 37°C for 24 hours).

o MIC Determination: The MIC is determined as the lowest concentration of the compound that
completely inhibits visible bacterial growth.

Signaling Pathways

The biological activities of Kuwanon compounds are often attributed to their interaction with
specific cellular signaling pathways. While the direct effects of Kuwanon D on many pathways
are still under investigation, research on related compounds provides valuable insights.

Potential Anti-Inflammatory Signaling

Kuwanon T and Sanggenon A have been shown to exert anti-inflammatory effects by
modulating the NF-kB and HO-1/Nrf2 signaling pathways. It is plausible that Kuwanon D may
have a similar mechanism of action.
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Caption: Hypothesized Anti-Inflammatory Action of Kuwanon D.

This diagram illustrates the potential mechanism by which Kuwanon D could inhibit the
lipopolysaccharide (LPS)-induced inflammatory response. By inhibiting the activation of NF-kB,
the transcription of pro-inflammatory genes would be suppressed.

Conclusion

Kuwanon D is a promising natural product with a range of potential therapeutic applications. Its
chemical structure and properties make it a subject of interest for further investigation,
particularly in the areas of antimicrobial and anti-inflammatory research. This technical guide
provides a foundational understanding of Kuwanon D for researchers and professionals in the
field of drug discovery and development. Further studies are warranted to fully elucidate its
mechanisms of action and to explore its full therapeutic potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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